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Compound of Interest

Compound Name: Citreamicin gamma

CAS No.: 128999-31-5

Cat. No.: B143696

Get Quote

Citreamicin gamma is a polycyclic xanthone antibiotic with potent cytotoxic and antitumor

properties. Unlike standard laboratory reagents, it poses a dual risk: biological activity

(antimicrobial resistance selection) and cytotoxicity (genotoxic potential to human handlers).

The Operational Rule: Treat Citreamicin gamma as Hazardous Cytotoxic Waste. Do not

dispose of this compound via sink drains, standard autoclaving, or general chemical waste

streams. Its polycyclic structure provides thermal stability that may survive standard autoclave

cycles (121°C), requiring high-temperature incineration for complete mineralization.

Hazard Assessment & Waste Classification
Before initiating disposal, you must classify the waste stream to ensure regulatory compliance

(EPA/RCRA in the US, or local equivalent).
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Property Specification Operational Implication

Chemical Class Polycyclic Xanthone
High thermal stability; resistant

to mild hydrolysis.

Primary Hazard Cytotoxic / Antineoplastic

Mutagenic/teratogenic

potential. Handle as a

carcinogen.

Secondary Hazard Antimicrobial

Environmental release drives

resistance in soil/water

bacteria.

Waste Code (Rec.)
RCRA Hazardous

(Characteristic)

If not P/U listed, classify as

Toxic or manage as Universal

Pharmaceutical Waste.

Destruction Method Incineration (>1000°C)
Required to break the fused

ring system.

Personal Protective Equipment (PPE) Matrix
Trustworthiness in safety starts with the barrier between you and the compound.

Respiratory: N95 or P100 respirator (solid handling); Fume hood (liquid handling).

Dermal: Double nitrile gloves (0.11 mm minimum thickness). Change outer gloves

immediately upon splash.

Body: Tyvek® lab coat or back-closing gown with elastic cuffs.

Eye: Chemical splash goggles (ANSI Z87.1).

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Compound / Powder)
Use this for expired stocks, weighing boat residues, or contaminated solids.
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Segregation: Do not mix with general trash or "sharps" containers unless they are specifically

designated for cytotoxics.

Containment: Place the solid waste into a sealed, leak-proof container (e.g., a screw-top jar

or a heavy-duty zip-lock bag labeled "Cytotoxic Waste").

Secondary Containment: Place the primary container into the institution's designated

Cytotoxic Waste Bin (often Yellow or Purple, depending on region).

Labeling: Attach a hazardous waste tag listing:

Chemical Name: Citreamicin gamma[1][2][3]

Hazard:[3][4][5] Cytotoxic / Toxic[6]

Disposal: Transfer to EHS for High-Temperature Incineration.

Scenario B: Liquid Waste (Mother Liquors / Solvents)
Use this for HPLC eluents, reaction mixtures, or dissolved stocks.

No Drains: NEVER pour Citreamicin gamma solutions down the sink.

Collection: Collect solvent waste in a dedicated "Cytotoxic Liquid Waste" carboy.

Note: Ensure the carboy material (HDPE or Glass) is compatible with the solvent (e.g.,

DMSO, Methanol).

Pre-treatment (Optional but Recommended): If your facility requires inactivation before

pickup, chemical oxidation is preferred over autoclaving.

Protocol: Add 10% Sodium Hypochlorite (Bleach) to a final concentration of 1-2% and let

stand for 24 hours. Warning: Do not bleach if the solvent contains ammonia or acids.

Better Alternative: Direct incineration of the liquid solvent stream is safer to prevent

byproduct formation.

Disposal: Cap tightly and schedule pickup for incineration.
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Scenario C: Trace Contaminated Consumables (Tips,
Tubes, Gloves)

Solid Dry Waste: Pipette tips, empty tubes, and gloves should be collected in a rigid

container lined with a hazardous waste bag (2-mil thickness).

Labeling: Label as "Trace Chemotherapy/Cytotoxic Waste."

Sealing: When full, seal the bag with tape (gooseneck seal) and close the rigid container lid.

Emergency Spill Response Workflow
If a spill occurs, immediate action is required to prevent exposure and contamination.[3]
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SPILL DETECTED

Assess Volume & Form
(Solid vs Liquid)

Solid / Powder Liquid / Solution

Cover with Wet Absorbent Pads
(Prevent Dust)

Scoop into HazWaste Container

Clean Area with Soap & Water
(Repeat 2x)

Cover with Absorbent Pillows/Vermiculite

Collect Saturated Material
into Sealed Bag

Report to EHS / Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for containing and cleaning Citreamicin gamma spills to minimize

aerosolization and dermal exposure.

Scientific Rationale: Why Incineration?
You might ask: Why can't I just autoclave this like my bacterial cultures?
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Thermal Stability: Polycyclic xanthones are rigid, fused-ring structures. While autoclaving

(121°C/15 psi) kills bacteria, it often fails to break the covalent bonds of the pharmacophore.

The antibiotic remains active in the "sterilized" waste, contributing to environmental antibiotic

resistance.

Genotoxicity: Chemical inactivation (bleach/acid) can sometimes modify a cytotoxic molecule

into a more toxic intermediate. Complete mineralization via incineration (>1000°C) is the only

method that guarantees the destruction of the carbon skeleton into CO2 and H2O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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